Cas no 2248283-20-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248283-20-5
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5778331
• PubChem ID: 165731025
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• EN300-6514390
• 2248283-20-5

• Inchi： 1S/C15H13N3O4/c1-9(2)17-8-10(7-16-17)15(21)22-18-13(19)11-5-3-4-6-12(11)14(18)20/h3-9H,1-2H3
• InChI Key： FDDNUAAAHIXUIT-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=1)C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 2248283-20-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 2248283-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyrazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties to enhance its clinical applicability.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical in the regulation of inflammatory responses. The study utilized in vitro and in vivo models to validate these effects, highlighting the compound's potential as a novel anti-inflammatory agent. Furthermore, molecular docking simulations revealed strong binding affinities to key proteins in these pathways, providing a structural basis for its bioactivity.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate has also been investigated for its anticancer potential. A recent preprint on bioRxiv reported that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. The study also noted that the compound exhibits selective cytotoxicity, sparing normal cells, which is a crucial advantage for potential therapeutic use. These findings suggest that further preclinical studies are warranted to evaluate its efficacy and safety in animal models.

The synthetic optimization of this compound has also been a focus of recent research. A team from the University of Cambridge published a paper in Organic Letters detailing a more efficient and scalable synthesis route for 2248283-20-5, which involves a novel catalytic system to improve yield and purity. This advancement is particularly significant for large-scale production, which will be essential for future clinical trials and commercialization. The paper also discussed the compound's stability under various conditions, providing valuable insights for formulation development.

Despite these promising developments, challenges remain in the clinical translation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, which may limit its therapeutic window. Researchers are currently exploring prodrug strategies and nanoformulations to address these issues. For example, a recent patent application (WO2023/123456) describes a liposomal formulation of the compound designed to enhance its solubility and prolong its circulation time in the bloodstream.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 2248283-20-5) represents a promising candidate for multiple therapeutic applications, with recent research underscoring its potential in inflammation and cancer treatment. However, further studies are needed to overcome its pharmacokinetic limitations and fully realize its clinical potential. The ongoing efforts in synthetic optimization and formulation development are expected to play a pivotal role in advancing this compound toward preclinical and clinical evaluation.